Cas no 39952-43-7 (Lithium di-p-tolylphosphanide)

• Product Name: Lithium di-p-tolylphosphanide
• CAS No: 39952-43-7
• MF: C₁₄H₁₄LiP
• MW: 220.175724506378
• CID: 1093263
• PubChem ID: 13222649
• Update Time: 2025-05-28

Lithium di-p-tolylphosphanide Chemical and Physical Properties

Names and Identifiers

• Lithium di-p-tolylphosphanide
• lithium,bis(4-methylphenyl)phosphanide
• LITHIUM(1+) BIS(4-METHYLPHENYL)PHOSPHANIDE
• lithium;bis(4-methylphenyl)phosphanide
• 39952-43-7
• A924943

• Inchi： 1S/C14H14P.Li/c1-11-3-7-13(8-4-11)15-14-9-5-12(2)6-10-14;/h3-10H,1-2H3;/q-1;+1
• InChI Key： QIVOGHUPRPDJAC-UHFFFAOYSA-N
• SMILES： [P-](C1C=CC(C)=CC=1)C1C=CC(C)=CC=1.[Li+]

Computed Properties

• Exact Mass: 220.09931588g/mol
• Monoisotopic Mass: 220.09931588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Lithium di-p-tolylphosphanide Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on Lithium di-p-tolylphosphanide

Comprehensive Guide to Lithium di-p-tolylphosphanide (CAS No. 39952-43-7): Properties, Applications, and Industry Insights

Lithium di-p-tolylphosphanide (CAS 39952-43-7) is an organophosphorus compound with significant relevance in modern synthetic chemistry. This lithium-based reagent is widely recognized for its role as a nucleophilic phosphide source, particularly in the synthesis of phosphorus-containing ligands and metal complexes. Its unique chemical properties make it valuable for researchers working on catalysis development and material science applications.

The compound features two p-tolyl groups (methyl-substituted phenyl rings) bonded to a phosphorus atom, which is further coordinated to lithium. This structure gives Lithium di-p-tolylphosphanide both steric bulk and electronic tunability, making it particularly useful in asymmetric synthesis and transition metal catalysis. Current research trends show growing interest in such air-sensitive reagents for developing sustainable chemical processes and energy storage materials.

In pharmaceutical applications, derivatives of di-p-tolylphosphine compounds are gaining attention for their potential in drug discovery. The electron-donating properties of the p-tolyl groups can influence the biological activity of resulting molecules. Researchers are particularly interested in how modifications of this phosphanide scaffold might lead to novel therapeutic agents or diagnostic tools.

The synthesis and handling of Lithium di-p-tolylphosphanide require specialized techniques due to its moisture sensitivity and reactivity with oxygen. Most procedures involve Schlenk line techniques or glovebox operations under inert atmospheres. These methods align with current industry demands for precision chemical synthesis and reproducible research protocols.

From a commercial perspective, the market for specialty phosphorus compounds like 39952-43-7 has seen steady growth, driven by demand from electronics manufacturers and academic research institutions. The compound's role in developing advanced materials for optoelectronic devices and energy conversion systems makes it particularly relevant in today's focus on green technologies and renewable energy solutions.

Recent publications highlight innovative uses of Lithium di-p-tolylphosphanide in polymer chemistry, where it serves as initiator or chain-transfer agent for certain controlled polymerization processes. This aligns with the broader industrial shift toward precision macromolecular engineering and functional material design.

For analytical chemists working with CAS 39952-43-7, characterization typically involves NMR spectroscopy (particularly ³¹P NMR), X-ray crystallography for solid-state structure determination, and elemental analysis. These techniques are crucial for quality control in both research and industrial settings, especially given the compound's importance in high-value chemical production.

The environmental profile of Lithium di-p-tolylphosphanide has become a subject of increased scrutiny, with researchers investigating greener synthetic routes and waste minimization strategies. This reflects broader trends in green chemistry and sustainable manufacturing practices that dominate current chemical industry discussions.

In academic settings, 39952-43-7 frequently appears in advanced coursework covering main group chemistry and organometallic synthesis. Its well-defined reactivity patterns make it an excellent case study for understanding phosphorus-lithium interactions and anionic phosphorus chemistry fundamentals.

Looking forward, the applications of Lithium di-p-tolylphosphanide may expand into emerging fields like molecular electronics and quantum materials. Its ability to modify electronic properties at metal centers positions it as a potentially valuable tool in these cutting-edge research areas that are currently capturing significant scientific and commercial interest.